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Compound of Interest

Compound Name: PB118

Cat. No.: B15137978

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for PB118 was publicly available at the time

of this writing. The following information is synthesized from data on its chemical structure, its

nature as a potent enzyme inhibitor, and safety protocols for structurally similar benzamide

compounds. Researchers must handle this compound with caution and assume it is

hazardous. It is imperative to obtain and review the official SDS from your supplier before any

handling or use of this compound.

PB118 is a potent and selective histone deacetylase 6 (HDAC6) inhibitor with the chemical

formula C₁₈H₁₉FN₂O₂.[1] It is supplied as a solid powder for laboratory research use only.[1][2]

Due to its potent biological activity and the absence of specific safety data, a cautious

approach is mandatory.

Hazard Identification and Classification
Based on data from structurally similar aromatic amides and benzamides, PB118 should be

considered potentially hazardous.[2][3][4] Potential hazards include:

Acute Oral Toxicity: May be harmful if swallowed.[3]

Skin Corrosion/Irritation: May cause skin irritation.[2][5]
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Serious Eye Damage/Irritation: May cause serious eye irritation.[2][5]

Respiratory Irritation: May cause respiratory irritation if inhaled.[2][5]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory to minimize exposure when handling PB118. All

personnel must be trained on the proper use and disposal of PPE.

PPE Category Specification

Eye/Face Protection

Chemical splash goggles conforming to EN166

or NIOSH-approved safety goggles are

required. A face shield may be necessary when

there is a significant risk of splashing.[2][3]

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber)

should be worn. Gloves must be inspected

before use and removed using the proper

technique to avoid skin contact. Change gloves

frequently.[2][3]

Skin/Body Protection

A full-length laboratory coat should be worn and

kept buttoned. Closed-toe shoes are mandatory.

Ensure there is no exposed skin.[3][6]

Respiratory Protection

All handling of solid PB118 must be conducted

in a certified chemical fume hood to prevent

inhalation of dust particles. If working outside a

fume hood is unavoidable, a NIOSH-approved

respirator is required.[2][3]

Operational Plan for Safe Handling
A systematic approach is essential for maintaining a safe laboratory environment when working

with PB118.

Preparation and Handling Workflow
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Pre-Handling Check:

Ensure the designated work area, preferably a chemical fume hood, is clean and

uncluttered.[2]

Verify that all required PPE is available and in good condition.

Confirm that an eyewash station and safety shower are readily accessible.[2]

Have spill control materials (e.g., absorbent pads, designated waste container) available.

[4]

Weighing and Transfer (Solid):

Perform all manipulations of solid PB118 within a chemical fume hood to minimize

inhalation exposure.[2]

Use appropriate tools, such as a spatula and weighing paper, to handle the solid.

Avoid generating dust.[2] Keep the container tightly closed when not in use.[4]

In Solution:

When dissolving the compound, add the solid slowly to the solvent to prevent splashing.[2]

If heating is required, use a controlled heating source like a water bath or heating mantle.

Post-Handling:

Thoroughly decontaminate the work area and any equipment used.

Remove and properly dispose of contaminated PPE as chemical waste.[2]

Wash hands thoroughly with soap and water after handling is complete.[4]
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Operational Workflow for Handling PB118
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Operational workflow for handling PB118.
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Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash skin with plenty of soap and water. Remove contaminated

clothing and wash it before reuse. Seek medical attention if irritation develops.[7]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.[3]

Spill: For minor spills, wear appropriate PPE, contain the spill using an inert absorbent

material, and carefully sweep or scoop the material into a labeled hazardous waste

container.[4] Clean the spill area with a suitable solvent followed by soap and water.[3] For

major spills, evacuate the laboratory and contact your institution's Environmental Health and

Safety (EHS) office immediately.[3]

Disposal Plan
Proper disposal of PB118 and associated contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance. All chemical waste must be

managed as hazardous unless confirmed otherwise.[8]

Waste Segregation and Collection
Segregate Waste: Do not mix PB118 waste with other waste streams unless compatibility is

confirmed.[8]

Solid Waste:

Place surplus solid PB118 in its original container or a clearly labeled, sealed container.

Contaminated materials such as gloves, weighing paper, and paper towels should be

collected in a dedicated, sealed, and clearly labeled hazardous waste bag or container.[2]
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Liquid Waste:

Collect solutions containing PB118 in a compatible, leak-proof, and sealed container. The

container must be clearly labeled with "Hazardous Waste" and the full chemical name.

Empty Containers:

Thoroughly rinse empty containers with a suitable solvent (e.g., ethanol, acetone). Collect

the rinsate as hazardous liquid waste.[2]

Disposal Workflow
All waste must be disposed of through your institution's EHS department or a licensed

hazardous waste disposal contractor.[8] Never dispose of PB118 down the drain or in the

regular trash.[8]
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Disposal Workflow for PB118 Waste
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Disposal workflow for PB118 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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